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Introduction
YE120 is a potent and selective agonist for the G protein-coupled receptor 35 (GPR35).[1]

GPR35 is an orphan receptor that is increasingly recognized for its role in various physiological

and pathological processes, including inflammation, cancer, and metabolic diseases. As a

research tool, YE120 allows for the investigation of GPR35 signaling and its downstream

cellular effects. These application notes provide detailed protocols for the use of YE120 in

common cell culture experiments.

Mechanism of Action
YE120 activates GPR35, which can couple to multiple G protein subtypes, including Gαi/o and

Gα12/13, as well as recruit β-arrestin. This activation can initiate a cascade of downstream

signaling events, including the modulation of second messengers like cAMP and intracellular

calcium, and the activation of signaling pathways such as the ERK/MAPK and YAP/TAZ

pathways.[2][3][4] The specific signaling outcome can be cell-type dependent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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